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Compound of Interest

Compound Name: 3-(Benzyloxy)propanal

Cat. No.: B121202 Get Quote

3-(Benzyloxy)propanal (CAS No. 19790-60-4), also known as 3-(phenylmethoxy)propanal, is

a valuable bifunctional building block in organic synthesis. Its structure incorporates a reactive

aldehyde group and a benzyl-protected hydroxyl group. This combination makes it a key

intermediate in the synthesis of more complex molecules, particularly within the pharmaceutical

and life sciences sectors. The aldehyde allows for chain elongation and the formation of

carbon-carbon bonds through various reactions, while the stable benzyl ether provides a latent

hydroxyl group that can be deprotected in later synthetic steps. Its application has been noted

in specialized fields, such as the chemoenzymatic synthesis of β-hydroxy-L-glutamic acid

derivatives, highlighting its utility in constructing complex chiral molecules.[1] Given its

importance, ensuring a reliable supply of high-purity 3-(Benzyloxy)propanal is a critical first

step for any research or development campaign. This guide provides a comprehensive

overview of the commercial supplier landscape, quality control protocols for incoming material,

and best practices for its handling and storage.

Commercial Supplier Landscape for 3-
(Benzyloxy)propanal
Sourcing high-quality reagents is a foundational element of successful research and

development.[2] The market for 3-(Benzyloxy)propanal is served by a variety of chemical

suppliers, ranging from large, multinational corporations to smaller, specialized laboratories.

These suppliers typically cater to research and development quantities, from grams to

kilograms. When selecting a supplier, researchers must consider factors beyond price,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b121202?utm_src=pdf-interest
https://www.benchchem.com/product/b121202?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3846658.htm
https://www.benchchem.com/product/b121202?utm_src=pdf-body
https://www.benchchem.com/product/b121202?utm_src=pdf-body
https://www.benchchem.com/product/b121202?utm_src=pdf-body
https://www.reagent.co.uk/blog/the-importance-of-quality-control-in-pharmaceutical-manufacturing/
https://www.benchchem.com/product/b121202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


including purity, batch-to-batch consistency, availability of technical documentation (like a

Certificate of Analysis), and lead times.

The following table summarizes key information for several prominent commercial suppliers of

3-(Benzyloxy)propanal. This data is intended as a comparative snapshot to aid in the initial

supplier selection process.

Supplier
Purity
Specificat
ion

Analytical
Method

CAS
Number

Molecular
Formula

Molecular
Weight

Product
Number(s
)

Tokyo

Chemical

Industry

(TCI)

>95.0%

Gas

Chromatog

raphy (GC)

19790-60-

4
C10H12O2 164.20 B6389[3]

Apollo

Scientific
95%

Not

Specified

19790-60-

4
C10H12O2 164.20

OR75092[4

]

BLD

Pharm

Not

Specified

Not

Specified

19790-60-

4
C10H12O2 164.20

19790-60-

4[5]

SynQuest

Laboratorie

s

96%
Not

Specified

19790-60-

4
C10H12O2 164.20

2615-1-

2W[6]

Chemsrc
95.0% or

98.0%

Not

Specified

19790-60-

4
C10H12O2 164.20

Not

Specified[7

]

Supplier Qualification and Incoming Material
Verification
A robust quality control process begins with supplier validation and is essential for ensuring the

integrity of pharmaceutical manufacturing and research.[2][8] The following workflow outlines

the critical steps from selecting a supplier to accepting a new batch of 3-(Benzyloxy)propanal
into your laboratory inventory.
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Phase 1: Supplier Selection

Phase 2: Material Verification
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QC?
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Yes

No

Click to download full resolution via product page

Caption: Workflow for selecting and qualifying a new chemical supplier.

Protocol for Incoming Quality Control of 3-
(Benzyloxy)propanal
Upon receipt of a new batch, a systematic inspection and verification process is mandatory to

ensure the material meets the required specifications before it is used in any experiment.[9][10]

1. Documentation Review:

Certificate of Analysis (CoA): Cross-reference the supplier's CoA with your internal
specifications. Verify the batch number, purity (e.g., >95% by GC), and the results of other
listed analytical tests. Ensure the CoA is specific to the delivered lot.
Safety Data Sheet (SDS): Confirm that an up-to-date SDS has been provided. Review the
handling, storage, and emergency procedure information.

2. Physical Inspection:

Container Integrity: Inspect the container for any signs of damage, leaks, or a compromised
seal.
Appearance: The material should be a colorless to light yellow liquid. Note any significant
color deviation or the presence of particulates, which could indicate degradation or
contamination.
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3. Analytical Verification (Recommended): For critical applications, such as in drug

development, independent analytical verification is strongly advised to confirm the identity and

purity stated on the CoA.

Identity Confirmation (¹H NMR): Prepare a sample in an appropriate deuterated solvent (e.g.,
CDCl₃). The proton NMR spectrum should be consistent with the structure of 3-
(Benzyloxy)propanal. Key expected signals include the aldehyde proton (CHO) around 9.8
ppm, the aromatic protons of the benzyl group (C₆H₅) around 7.3 ppm, and the aliphatic
protons of the propanal backbone.
Purity Assessment (GC): If the equipment is available, a Gas Chromatography (GC) analysis
can verify the purity reported by the supplier. This method is effective for separating volatile
impurities.
Water Content (Karl Fischer Titration): For moisture-sensitive reactions, determining the
water content via Karl Fischer titration can be a critical quality parameter.

The following diagram illustrates the standard workflow for processing a newly received

chemical.
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Caption: Standard workflow for incoming quality control of a chemical reagent.

Safe Handling and Storage Protocols
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3-(Benzyloxy)propanal, as a reactive aldehyde, requires specific handling and storage

procedures to ensure user safety and maintain the chemical's integrity. Aldehydes can be

susceptible to oxidation and polymerization.[11]

Personal Protective Equipment (PPE)
Eye Protection: Always wear safety glasses with side shields or chemical splash goggles.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile). Inspect gloves before use and

change them immediately if contaminated.[12]

Lab Coat: A standard laboratory coat should be worn to protect street clothing.

Ventilation: All handling of open containers should be performed inside a certified chemical

fume hood to avoid inhalation of vapors.

Storage Conditions
Proper storage is critical to prevent degradation and ensure safety.[13]

Temperature: Store in a cool, dry place. Several suppliers recommend storing the material

under inert atmosphere in a freezer at -20°C for long-term stability.[5]

Inert Atmosphere: Due to the aldehyde's sensitivity to air, it should be stored under an inert

atmosphere, such as argon or nitrogen, to prevent oxidation to the corresponding carboxylic

acid.[11] If the container is opened, it is best practice to flush the headspace with an inert

gas before resealing.

Container: Keep the container tightly closed and properly labeled.[12]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases,

as these can catalyze violent polymerization or other hazardous reactions.[11][14]

Spill and Waste Disposal
Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand). For larger spills, evacuate the area and follow institutional emergency procedures.

Neutralization with a sodium bisulfite solution may be an option before cleanup.[11]
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Waste Disposal: Dispose of excess or waste material in a clearly labeled, sealed container

according to local and institutional regulations for chemical waste.[11]

Conclusion
The successful use of 3-(Benzyloxy)propanal in research and drug development is contingent

upon a secure and reliable supply of high-quality material. This requires a diligent approach

that begins with careful supplier selection and is maintained through rigorous incoming quality

control and adherence to strict handling and storage protocols. By implementing the workflows

and procedures outlined in this guide, researchers can mitigate risks associated with reagent

variability, ensure the integrity of their experimental results, and maintain a safe laboratory

environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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